2-Oxo-1-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-3-carboxylic acid

• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26 g/mol
• IUPAC Name: 2-oxo-1-propan-2-yl-3,4-dihydroquinoline-3-carboxylic acid
• InChI: InChI=1S/C13H15NO3/c1-8(2)14-11-6-4-3-5-9(11)7-10(12(14)15)13(16)17/h3-6,8,10H,7H2,1-2H3,(H,16,17)
• InChI Key: YVMRTXAJSWGYTN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C2=CC=CC=C2CC(C1=O)C(=O)O

Description

2-Oxo-1-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-3-carboxylic acid is a functionalized tetrahydroquinoline derivative offered for research and development purposes. This compound features a carboxylic acid moiety at the 3-position and an isopropyl group on the ring nitrogen, making it a valuable intermediate for the synthesis of more complex molecules. Tetrahydroquinoline and the closely related tetrahydroisoquinoline cores are recognized as privileged scaffolds in medicinal chemistry due to their wide range of biological activities . Recent scientific literature highlights the significant potential of novel 1-oxo-tetrahydroisoquinoline derivatives in pharmaceutical research. Specifically, such compounds have demonstrated promising anti-coronavirus activity against human coronavirus strains (HCoV-OC43 and HCoV-229E) in initial studies . Furthermore, the 1-oxo-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid scaffold has been investigated for its antiproliferative effects, showing potential in suppressing hepatocellular carcinoma and colon carcinogenesis in experimental models . The structural versatility of this core allows for further chemical modifications, enabling researchers to explore its properties against various biological targets. This product is intended for research applications only and is not intended for diagnostic or therapeutic use.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Oxo-1-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-3-carboxylic acid typically involves the cyclization of appropriate precursors under controlled conditions. One common method includes the condensation of aniline derivatives with β-keto esters, followed by cyclization and oxidation steps. The reaction conditions often require acidic or basic catalysts to facilitate the cyclization process.

Industrial Production Methods: Industrial production of this compound may involve large-scale batch reactions using optimized conditions to ensure high yield and purity. The use of continuous flow reactors can also be employed to enhance the efficiency and scalability of the synthesis process.

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the ketone functional group, leading to the formation of quinoline derivatives.

Reduction: Reduction of the ketone group can yield alcohol derivatives, which may further undergo various functionalization reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are frequently used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are used under controlled conditions to achieve desired substitutions.

Major Products: The major products formed from these reactions include various quinoline derivatives with different functional groups, which can be further utilized in synthetic and medicinal chemistry.

Scientific Research Applications

2-Oxo-1-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-3-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of complex organic molecules and heterocyclic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored as a lead compound in drug discovery, particularly for its potential to interact with biological targets.

Industry: The compound is used in the development of materials with specific properties, such as dyes and polymers.

Mechanism of Action

The mechanism of action of 2-Oxo-1-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-3-carboxylic acid involves its interaction with various molecular targets. The ketone and carboxylic acid groups can form hydrogen bonds and electrostatic interactions with biological macromolecules, influencing their function. The quinoline core can intercalate with DNA, potentially leading to anticancer effects. Additionally, the compound may inhibit specific enzymes or receptors, modulating biochemical pathways.

Comparison with Similar Compounds

Structural Analogues in the Tetrahydroquinoline/Tetrahydroisoquinoline Family

1,2,3,4-Tetrahydroisoquinoline-3-carboxylic Acid (Tic)

• Structure: Isoquinoline core (benzene fused to piperidine at C1–C2) with a carboxylic acid at position 3.
• Key Differences: Ring System: Tic’s isoquinoline scaffold vs. the quinoline system in the target compound. Substituents: Tic lacks the 2-oxo and 1-isopropyl groups.
• Biological Relevance: Tic is widely used as a rigid, unnatural amino acid in peptides and peptidomimetics, offering conformational restraint for targeting enzymes (e.g., HDACs) and receptors . Derivatives of Tic have shown potent HDAC inhibitory activity (IC₅₀ values in the nanomolar range) .
• Physicochemical Properties: The isoquinoline core enhances aromatic interactions, while the carboxylic acid improves solubility compared to esters or amides .

1,2,3,4-Tetrahydroquinoline-2-carboxylic Acid

• Structure : Carboxylic acid at position 2 instead of position 3.
• Biological Impact: Position 2 carboxylic acid derivatives (e.g., intermediates in Rebamipide synthesis) are associated with gastroprotective activity .

Oxo-Substituted Tetrahydroquinoline Derivatives

4-Oxo-1-pentyl-1,4-dihydroquinoline-3-carboxamide

• Structure : Oxo group at position 4, pentyl substituent at position 1, and carboxamide at position 3.
• Key Differences: Oxidation State: 1,4-dihydroquinoline (less saturated) vs. 1,2,3,4-tetrahydroquinoline. Substituents: Carboxamide vs. carboxylic acid at position 3.
• Biological Relevance: 4-Oxo derivatives are frequently explored for antimicrobial and anticancer activities. For example, N-(4-oxo-1-pentyl-1,4-dihydroquinolin-3-yl)-aryl-carboxamides exhibit moderate to potent enzyme inhibition .

2-Oxo-6-(propan-2-yl)-1,2,5,6,7,8-hexahydroquinoline-3-carboxylic Acid

• Structure: Additional saturation (hexahydroquinoline) with isopropyl at position 6.
• Key Differences :
  • Ring Saturation : Increased saturation may enhance metabolic stability.
  • Substituent Position : Isopropyl at position 6 vs. position 1 in the target compound.

Substituent and Functional Group Variations

Esters vs. Carboxylic Acids

• Example: Methyl 1,2,3,4-tetrahydroquinoline-2-carboxylate.
• Key Differences :
  • Ionization : Esters are neutral at physiological pH, whereas carboxylic acids are deprotonated (anionic).
  • Bioavailability : Esters (e.g., methyl esters) often exhibit higher membrane permeability but require hydrolysis for activation .
• Research Trends : Most studies focus on esters or amides due to their synthetic versatility and bioavailability, leaving carboxylic acid derivatives understudied .

Alkyl Substituents

• Example: 1-Pentyl-4-thioxo-1,4-dihydroquinoline-3-carboxylic Acid.
• Key Differences :
  • Substituent Size : Pentyl vs. isopropyl at position 1.
  • Impact : Longer alkyl chains (e.g., pentyl) increase lipophilicity but may reduce aqueous solubility .

Biological Activity

2-Oxo-1-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-3-carboxylic acid (CAS No. 1258652-23-1) is a compound of significant interest due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

• Molecular Formula : C13H15NO3
• Molecular Weight : 233.26 g/mol
• CAS Number : 1258652-23-1

Research indicates that compounds similar to 2-Oxo-1-(propan-2-yl)-1,2,3,4-tetrahydroquinoline-3-carboxylic acid exhibit various biological activities through several mechanisms:

• Inhibition of Bcl-2 Family Proteins : Compounds in the tetrahydroquinoline class have been shown to inhibit anti-apoptotic Bcl-2 proteins, promoting apoptosis in cancer cells. For example, derivatives have demonstrated binding affinities to Bcl-2 and Mcl-1 proteins with Ki values around 5.2 µM .
• Anti-Proliferative Activity : Studies utilizing MTT assays have revealed that these compounds can reduce cell proliferation in various cancer cell lines. For instance, certain derivatives induced apoptosis and activated caspase-3 in Jurkat cells in a dose-dependent manner .
• Chloride Transport Modulation : Some tetrahydroquinoline derivatives have been identified as enhancers of chloride transport in cells expressing mutant cystic fibrosis transmembrane conductance regulator (CFTR) proteins. This property is crucial for developing therapies for cystic fibrosis .

Biological Activity Overview

Activity Type	Mechanism/Effect	Reference
Apoptosis Induction	Inhibition of Bcl-2 proteins
Anti-Proliferative	Reduced cell viability in cancer lines
Chloride Transport	Enhanced transport in CFTR mutants

Case Study 1: Anti-Cancer Activity

A series of substituted tetrahydroquinoline derivatives were tested for their ability to induce apoptosis in cancer cells. The lead compound exhibited significant anti-proliferative effects against various cancer cell lines, demonstrating a promising therapeutic avenue for cancer treatment.

Case Study 2: Cystic Fibrosis Treatment

Research focused on tetrahydroquinoline derivatives indicated their potential as CFTR modulators. In cellular assays, certain compounds improved chloride transport significantly, showcasing their utility in treating cystic fibrosis-related symptoms.